Cas no 115842-95-0 (4-(4-METHOXYPHENYL)-1,2,3-THIADIAZOL-5-AMINE)

• Product Name: 4-(4-METHOXYPHENYL)-1,2,3-THIADIAZOL-5-AMINE
• CAS No: 115842-95-0
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• MDL: MFCD03407307
• CID: 134018
• PubChem ID: 2779743
• Update Time: 2025-07-18

4-(4-METHOXYPHENYL)-1,2,3-THIADIAZOL-5-AMINE Chemical and Physical Properties

Names and Identifiers

• 4-(4-METHOXYPHENYL)-1,2,3-THIADIAZOL-5-AMINE
• 5-Amino-4-(4-methoxyphenyl)-1,2,3-thiadiazole
• 1,2,3-Thiadiazol-5-amine,4-(4-methoxyphenyl)-
• 4-(4-methoxyphenyl)thiadiazol-5-amine
• 1,2,3-Thiadiazol-5-amine,4-(4-methoxyphenyl)
• 4-(4-methoxyphenyl)-1,2,3-thiadiazole-5-ylamine
• 4-(4-Methoxyphenyl)-1,2,3-thiadiazol-5-amine ,97%
• DTXSID90381532
• CS-0325176
• 1,2,3-Thiadiazol-5-amine, 4-(4-methoxyphenyl)-
• SDCCGMLS-0066162.P001
• J-513531
• IDI1_015928
• HMS1443O09
• MFCD03407307
• AKOS015908919
• Maybridge3_004541
• CCG-251687
• 115842-95-0
• FT-0616642
• AS-67206
• DB-031080

• MDL： MFCD03407307
• Inchi： 1S/C9H9N3OS/c1-13-7-4-2-6(3-5-7)8-9(10)14-12-11-8/h2-5H,10H2,1H3
• InChI Key： OOWWXFVMCYHRCI-UHFFFAOYSA-N
• SMILES： S1C(=C(C2C=CC(=CC=2)OC)N=N1)N

Computed Properties

• Exact Mass: 207.04700
• Monoisotopic Mass: 207.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 89.3A^2

Experimental Properties

• Density: 1.32
• Melting Point: 129.7℃
• Boiling Point: 376.4°Cat760mmHg
• Flash Point: 181.4°C
• Refractive Index: 1.636
• PSA: 89.27000
• LogP: 2.37710

4-(4-METHOXYPHENYL)-1,2,3-THIADIAZOL-5-AMINE Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Additional information on 4-(4-METHOXYPHENYL)-1,2,3-THIADIAZOL-5-AMINE

Research Briefing on 4-(4-METHOXYPHENYL)-1,2,3-THIADIAZOL-5-AMINE (CAS: 115842-95-0) in Chemical Biology and Pharmaceutical Applications

The compound 4-(4-METHOXYPHENYL)-1,2,3-THIADIAZOL-5-AMINE (CAS: 115842-95-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-(4-METHOXYPHENYL)-1,2,3-THIADIAZOL-5-AMINE as a key intermediate in the synthesis of novel heterocyclic compounds. Its thiadiazole core, combined with the methoxyphenyl moiety, has been shown to exhibit promising pharmacological properties, including anti-inflammatory and antimicrobial activities. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structural integrity and purity of the compound, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that 4-(4-METHOXYPHENYL)-1,2,3-THIADIAZOL-5-AMINE exhibits selective inhibition against specific enzyme targets, such as cyclooxygenase-2 (COX-2), which is implicated in inflammatory pathways. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents. Additionally, preliminary cytotoxicity assays indicate a favorable safety profile, with minimal effects on normal cell lines, further supporting its therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to explore the molecular interactions of 4-(4-METHOXYPHENYL)-1,2,3-THIADIAZOL-5-AMINE with biological targets. Molecular docking simulations have revealed high binding affinity to key protein residues, providing insights into its mechanism of action. These computational studies are complemented by experimental data, reinforcing the compound's potential as a viable drug candidate.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 4-(4-METHOXYPHENYL)-1,2,3-THIADIAZOL-5-AMINE, such as its solubility and metabolic stability. Ongoing research is focused on structural modifications to enhance these attributes while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(4-METHOXYPHENYL)-1,2,3-THIADIAZOL-5-AMINE (CAS: 115842-95-0) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies will likely explore its potential in broader therapeutic areas, including oncology and infectious diseases, further solidifying its role in the pharmaceutical landscape.